Benzo[k]fluoranthene Benzo[k]fluoranthene Benzo[k]fluoranthene is a pale yellow aromatic hydrocarbon consisting of five fused rings and is produced by the incomplete combustion of organic matter. Benzo(k)fluoranthene is primarily found in gasoline exhaust, cigarette smoke, coal tar, coal and oil combustion emissions, lubricating oils, used motor oils and crude oils. This substance is used only for research purposes. Benzo(k)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[k]fluoranthene is a member of naphthalenes.
Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 207-08-9
VCID: VC0033198
InChI: InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H
SMILES: C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol

Benzo[k]fluoranthene

CAS No.: 207-08-9

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VCID: VC0033198

Molecular Formula: C20H12

Molecular Weight: 252.3 g/mol

Benzo[k]fluoranthene - 207-08-9

CAS No. 207-08-9
Product Name Benzo[k]fluoranthene
Molecular Formula C20H12
Molecular Weight 252.3 g/mol
IUPAC Name benzo[k]fluoranthene
Standard InChI InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H
Standard InChIKey HAXBIWFMXWRORI-UHFFFAOYSA-N
SMILES C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
Canonical SMILES C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
Boiling Point 896 °F at 760 mm Hg (NTP, 1992)
480.0 °C
480 °C
Colorform Yellow prisms from hexane or acetic acid
Yellow plates from alcohol; needles from acetic acid
Melting Point 423 °F (NTP, 1992)
217.0 °C
217 °C
Physical Description Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
YELLOW CRYSTALS.
Description Benzo[k]fluoranthene is a pale yellow aromatic hydrocarbon consisting of five fused rings and is produced by the incomplete combustion of organic matter. Benzo(k)fluoranthene is primarily found in gasoline exhaust, cigarette smoke, coal tar, coal and oil combustion emissions, lubricating oils, used motor oils and crude oils. This substance is used only for research purposes. Benzo(k)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[k]fluoranthene is a member of naphthalenes.
Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
Shelf Life Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benzo
Does not undergo photooxidation in organic solvents under fluorescent light or indoor sunlight.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
3.17e-09 M
In water, 8.0X10-4 mg/L at 25 °C
In water, 0.00076 ppm at 25 °C
Soluble in ethanol, benzene, and acetic acid.
Solubility in water: none
Synonyms 11,12-Benzofluoranthene; 2,3,1’,8’-Binaphthylene; 8,9-Benzfluoranthene; 8,9-Benzofluoranthene; Dibenzo[b,jk]fluorene
Vapor Pressure 9.59e-11 mm Hg at 77 °F (NTP, 1992)
9.65e-10 mmHg
9.65X10-10 mm Hg at 25 °C
PubChem Compound 9158
Last Modified Nov 11 2021
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